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Compound of Interest

Compound Name: Bibx 1382 dihydrochloride

Cat. No.: B606107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bibx 1382 dihydrochloride, also known as Falnidamol, is a potent and selective inhibitor of

the epidermal growth factor receptor (EGFR) tyrosine kinase.[1][2] With an IC50 value of 3 nM

for EGFR, it demonstrates high selectivity, being over 1000-fold less potent against ErbB2 and

other related tyrosine kinases.[1][2][3] This compound is a valuable tool for studying EGFR-

mediated signaling pathways and for investigating the therapeutic potential of EGFR inhibition

in cancer and other diseases.[4][5] These application notes provide detailed protocols for the

dissolution, storage, and handling of Bibx 1382 dihydrochloride for various experimental

applications.

Data Presentation
Chemical Properties

Property Value

CAS Number 1216920-18-1

Molecular Formula C₁₈H₁₉ClFN₇·2HCl

Molecular Weight 460.77 g/mol

Purity ≥97%
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Solubility Data
Solvent Concentration

Water ≤ 50 mM[1]

DMSO ≤ 50 mM[1]

DMF ≤ 30 mg/mL[4]

DMSO:PBS (pH 7.2) (1:3) ≤ 0.25 mg/mL[4]

Experimental Protocols
Materials

Bibx 1382 dihydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Deionized water or PBS, sterile

Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution, sterile

Sterile microcentrifuge tubes and pipette tips

Vortex mixer

Sonicator (optional)

Protocol 1: Preparation of Stock Solutions for In Vitro
Experiments
This protocol describes the preparation of a high-concentration stock solution of Bibx 1382
dihydrochloride in DMSO.
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Calculate the required amount: Based on the desired stock concentration and volume,

calculate the mass of Bibx 1382 dihydrochloride needed. For example, to prepare 1 mL of

a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.01 mol/L x 0.001 L x 460.77 g/mol = 4.6077 mg

Dissolution:

Aseptically weigh the calculated amount of Bibx 1382 dihydrochloride powder and

transfer it to a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) or brief sonication can aid in dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[3]

Protocol 2: Preparation of Working Solutions for In Vitro
Experiments
Working solutions are typically prepared by diluting the stock solution in cell culture medium or

an appropriate assay buffer.

Thaw the stock solution: Thaw a single aliquot of the Bibx 1382 dihydrochloride stock

solution at room temperature.

Dilution: Serially dilute the stock solution with the desired buffer or medium to achieve the

final working concentration. For example, to prepare a 10 µM working solution from a 10 mM

stock, perform a 1:1000 dilution.
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Use immediately: It is recommended to use the freshly prepared working solution for

experiments to ensure accuracy and stability.

Protocol 3: Preparation of Formulation for In Vivo
Experiments
This protocol outlines the preparation of a vehicle for oral administration of Bibx 1382
dihydrochloride.

Prepare a high-concentration stock in DMSO: Following Protocol 1, prepare a concentrated

stock solution of Bibx 1382 dihydrochloride in DMSO (e.g., 16.7 mg/mL).

Vehicle Preparation (for a 1 mL final volume):

To 400 µL of PEG300, add 100 µL of the DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.

Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix well.

This formulation results in a clear solution.

Administration: The prepared formulation can be used for oral gavage in animal models. The

dosage will depend on the specific experimental design. For instance, studies have used

doses of 10 mg/kg/day.

Visualizations
Experimental Workflow for Solution Preparation
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Workflow for Bibx 1382 Dihydrochloride Solution Preparation

Stock Solution (In Vitro) Working Solution (In Vitro) Formulation (In Vivo)

Weigh Bibx 1382

Add DMSO

Vortex/Sonicate

Aliquot & Store at -20°C/-80°C

Thaw Stock Aliquot

Dilute in Buffer/Medium

Use Immediately

Prepare DMSO Stock

Add PEG300

Add Tween-80

Add Saline

Administer to Animal Model

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


EGFR Signaling and Inhibition by Bibx 1382
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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